Cas no 833-66-9 (6-Hydroxynaphthalene-2-sulfonic Acid Potassium Salt)

6-Hydroxynaphthalene-2-sulfonic Acid Potassium Salt Properties

Names and Identifiers

• Potassium 6-hydroxynaphthalene-2-sulfonate
• Potassium 6-Hydroxy-2-naphthalenesulfonate
• 2-Naphthol-6-sulfonic acid potassium salt
• 6-Hydroxy-2-naphthalenesulfonic Acid Potassium Salt
• Potassium 2-Naphthol-6-sulfonate
• Schaeffer's Acid Potassium Salt
• 2-Naphthalenesulfonicacid, 6-hydroxy-, monopotassium salt (9CI)
• 2-Hydroxynaphthalene-6-sulfonicacid potassium salt
• 6-Hydroxy-2-naphthalenesulfonic acid Monopotassium salt
• 2-Naphthalenesulfonic acid, 6-hydroxy-, monopotassium salt (9CI)
• 2-Hydroxynaphthalene-6-sulfonic acid potassium salt
• +Expand

• MDL： MFCD06797149
• InChIKey： STMVLNFIDYHORT-UHFFFAOYSA-N
• Inchi： 1S/C10H8O4S.K/c11-9-3-1-8-6-10(15(12,13)14)4-2-7(8)5-9;/h1-6,11H,(H,12,13,14);
• SMILES： [K].O=S(C1C=C2C(C=C(C=C2)O)=CC=1)(O)=O

Computed Properties

• Exact Mass: 261.97000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 261.97
• Heavy Atom Count: 16
• Complexity: 324
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• XLogP3: nothing
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 85.8A^2

Experimental Properties

• LogP: 2.53030
• PSA: 85.81000
• Color/Form: Not determined
• Solubility: Not determined

6-Hydroxynaphthalene-2-sulfonic Acid Potassium Salt Security Information

• RTECS：UX9280000
• WGK Germany：3
• Safety Instruction： S36
• Risk Phrases：R22; R38
• Dangerous goods sign： Xn
• Risk Phrases： 36

6-Hydroxynaphthalene-2-sulfonic Acid Potassium Salt Customs Data

• HS CODE：2908999090
• Customs Data：

  China Customs Code:

  2908999090

  Overview:

  2908999090 Halogenated derivatives of other phenols and phenolic alcohols(Including its sulfonation\Nitrosative or nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2908999090 halogenated, sulphonated, nitrated or nitrosated derivatives of phenols or phenol-alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt